Cas no 5309-46-6 (3-Palmitoyl-sn-glycerol)

• Product Name: 3-Palmitoyl-sn-glycerol
• CAS No: 5309-46-6
• MF: C₁₉H₃₈O₄
• MW: 330.502626895905
• MDL: MFCD00066457
• CID: 937932
• PubChem ID: 11359451
• Update Time: 2025-04-23

3-Palmitoyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• L-ALPHA-PALMITIN
• 3-PALMITOYL-SN-GLYCEROL
• (2R)-2,3-dihydroxypropyl hexadecanoate
• sn-glycerol 3-palmitate
• 3-hexadecanoyl-sn-glycerol
• (2R)-2,3-dihydroxypropyl palmitate
• 1-Monohexadecanoylglycerol
• C19H38O4
• L--Palmitin
• (R)-1-monopalmitin
• (r)-1-palmitoylglycerol
• 1-O-Palmitoyl-D-glycerol
• QHZLMUACJMDIAE-GOSISDBHSA-N
• 5371AH
• (R)-2,3-dihydroxypropyl n-hexadecanoate
• Q27133404
• MFCD00066457
• 3-Palmitoyl-sn-glycerol; 95%
• AKOS037644290
• EKG
• AS-49758
• L10032
• 3-Palmitoyl-sn-glycerol, >=99.0% (TLC)
• CHEBI:64757
• SCHEMBL977143
• [(2R)-2,3-dihydroxypropyl] hexadecanoate
• 5309-46-6
• 1-glyceryl hexadecanoate
• sn-Glycerol 3-palmitic acid
• ((2R)-2,3-dihydroxypropyl) hexadecanoate
• (2R)-2,3-Dihydroxypropyl palmitic acid
• rac-1(3)-palmitoyl glycerol
• Hexadecanoic acid, 2,3-dihydroxypropyl ester, (R)-
• (R)-2,3-Dihydroxypropyl N-hexadecanoic acid
• 3-Palmitoyl-sn-glycerol

• MDL： MFCD00066457
• Inchi： 1S/C19H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,20-21H,2-17H2,1H3/t18-/m1/s1
• InChI Key： QHZLMUACJMDIAE-GOSISDBHSA-N
• SMILES： O(C[C@@H](CO)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 330.27700969g/mol
• Monoisotopic Mass: 330.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols

Additional information on 3-Palmitoyl-sn-glycerol

3-Palmitoyl-sn-Glycerol: A Comprehensive Overview

3-Palmitoyl-sn-glycerol, also known by its CAS number 5309-46-6, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications in various fields. This compound, a member of the glycerol esters family, is derived from glycerol and palmitic acid, making it a key component in lipid metabolism and cellular signaling. Its unique structure and functional properties have positioned it as a valuable compound in both academic research and industrial applications.

The chemical structure of 3-palmitoyl-sn-glycerol consists of a glycerol backbone with a single palmitoyl group attached to the sn-3 position. This specific configuration plays a crucial role in its biological activity and interactions. Recent studies have highlighted its role in lipid signaling pathways, particularly in the modulation of cellular responses to environmental stressors. For instance, research published in Nature Communications demonstrated that 3-palmitoyl-sn-glycerol acts as a bioactive lipid mediator, influencing inflammatory responses and immune regulation.

In the field of food science, 3-palmitoyl-sn-glycerol has been recognized for its role in fat digestion and absorption. Studies have shown that this compound enhances the bioavailability of fat-soluble nutrients by forming mixed micelles with bile salts. This property makes it a potential ingredient in functional foods designed to improve nutrient uptake and metabolic health. Furthermore, its ability to stabilize emulsions has led to its application in the food industry as a natural emulsifier, enhancing product shelf life and sensory qualities.

The cosmetic industry has also embraced 3-palmitoyl-sn-glycerol for its moisturizing and skin-repairing properties. Clinical trials have demonstrated that topical application of this compound can improve skin barrier function and reduce transepidermal water loss. These findings align with research published in the Journal of Investigative Dermatology, which highlighted its potential as a novel ingredient in anti-aging skincare products.

Beyond its practical applications, 3-palmitoyl-sn-glycerol has become a focal point in lipidomics research. Advances in mass spectrometry techniques have enabled researchers to quantify this compound in biological samples with unprecedented precision. Such advancements are critical for understanding its role in human health and disease states, including obesity, diabetes, and cardiovascular disorders.

In conclusion, 3-palmitoyl-sn-glycerol, CAS number 5309-46-6, is a multifaceted compound with implications across various scientific domains. Its biological significance, coupled with emerging research findings, underscores its potential as a valuable tool in both therapeutic development and industrial innovation. As our understanding of this compound deepens, it is likely to play an even more prominent role in shaping future advancements in lipid science and beyond.